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Compound of Interest

Compound Name:
2-(Chloromethyl)-1,8-

naphthyridine

Cat. No.: B3322566 Get Quote

2-(Chloromethyl)-1,8-naphthyridine: A Technical
Guide for Researchers
CAS Number: 147936-69-4 Molecular Formula: C₉H₇ClN₂

This technical guide provides a comprehensive overview of 2-(Chloromethyl)-1,8-
naphthyridine, a heterocyclic compound of interest to researchers in medicinal chemistry and

drug development. Due to its reactive chloromethyl group, this molecule serves as a versatile

building block for the synthesis of more complex 1,8-naphthyridine derivatives, a class of

compounds known for a wide spectrum of biological activities.

Molecular Structure and Properties
The fundamental structure of 2-(Chloromethyl)-1,8-naphthyridine consists of a fused pyridine

ring system, specifically the 1,8-naphthyridine core, with a chloromethyl substituent at the 2-

position. This core structure is a well-established pharmacophore, and the chloromethyl group

provides a reactive handle for further chemical modifications.
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Property Value Source

Molecular Weight 178.62 g/mol Commercial Supplier Data

Purity ≥98% Commercial Supplier Data

Topological Polar Surface Area

(TPSA)
25.78 Å² Calculated

logP 2.3686 Calculated

Hydrogen Bond Acceptors 2 Calculated

Hydrogen Bond Donors 0 Calculated

Rotatable Bonds 1 Calculated

Synthesis and Reactivity
While a specific, detailed experimental protocol for the direct synthesis of 2-
(Chloromethyl)-1,8-naphthyridine is not readily available in the surveyed literature, a

plausible synthetic route can be proposed based on the known reactivity of related 1,8-

naphthyridine derivatives. A common strategy involves the functionalization of a pre-existing 2-

methyl-1,8-naphthyridine.

One potential pathway involves the radical halogenation of the methyl group, followed by

nucleophilic substitution if necessary. For instance, bromination of a methyl group on the 1,8-

naphthyridine ring has been reported using N-bromosuccinimide (NBS) with a radical initiator

like azobisisobutyronitrile (AIBN)[1]. A similar approach using a chlorinating agent could yield

the desired product.

Alternatively, the synthesis could proceed from 2-(hydroxymethyl)-1,8-naphthyridine, which

could then be converted to the chloromethyl derivative using a suitable chlorinating agent such

as thionyl chloride or phosphorus oxychloride.

The chloromethyl group is a reactive electrophilic site, making it susceptible to nucleophilic

substitution reactions. This allows for the introduction of a wide variety of functional groups,

including amines, thiols, and alkoxides, to generate a library of novel 1,8-naphthyridine

derivatives for biological screening.
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Caption: Proposed synthetic route to 2-(Chloromethyl)-1,8-naphthyridine.

Potential Biological Significance and Applications
The 1,8-naphthyridine scaffold is a "privileged structure" in medicinal chemistry, meaning it is a

common motif in biologically active compounds. Derivatives of 1,8-naphthyridine have

demonstrated a wide array of pharmacological activities, including:

Anticancer: Various 1,8-naphthyridine derivatives have been investigated for their potential

as anticancer agents.[2]

Antimicrobial: The 1,8-naphthyridine core is found in several antibacterial agents.[3][4][5]

Anti-inflammatory: Certain derivatives have shown promise as anti-inflammatory compounds.

Given the established biological importance of the 1,8-naphthyridine nucleus, 2-
(Chloromethyl)-1,8-naphthyridine represents a valuable starting material for the development

of new therapeutic agents. Its reactivity allows for the systematic modification of the 2-position,

enabling structure-activity relationship (SAR) studies to optimize potency and selectivity for

various biological targets.

Spectroscopic Data
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Detailed, published spectroscopic data (NMR, IR, MS) for 2-(Chloromethyl)-1,8-
naphthyridine is not currently available in the public domain. Researchers synthesizing this

compound would need to perform full characterization. For comparison, the spectroscopic data

of related 1,8-naphthyridine derivatives are widely reported in the chemical literature.

Experimental Protocols
As a specific synthesis protocol for 2-(Chloromethyl)-1,8-naphthyridine is not available, a

general procedure for a related transformation is provided for illustrative purposes. The

following is a general method for the Vilsmeier-Haack cyclization to form a 2-chloro-1,8-

naphthyridine derivative, which showcases a common strategy for building the core ring

system.

Example Protocol: Synthesis of 2-chloro-1,8-naphthyridine-3-carbaldehyde[3][5]

To a stirred solution of N-(pyridin-2-yl)acetamide in dimethylformamide (DMF), phosphorus

oxychloride (POCl₃) is added dropwise at a low temperature (e.g., 0-5 °C).

The reaction mixture is then heated (e.g., to 90 °C) and maintained for a specified period.

After completion of the reaction (monitored by TLC), the mixture is cooled and poured into

ice water.

The resulting precipitate is collected by filtration, washed with water, and purified, typically by

recrystallization from a suitable solvent like ethanol.

This protocol illustrates a common method for constructing the 1,8-naphthyridine ring system,

which could be a starting point for further synthetic modifications towards 2-
(Chloromethyl)-1,8-naphthyridine.
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Caption: General workflow from synthesis to biological evaluation.
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Conclusion
2-(Chloromethyl)-1,8-naphthyridine is a chemical intermediate with significant potential for

the development of novel, biologically active molecules. While detailed synthetic and analytical

data for this specific compound are sparse in publicly available literature, its structural features

and the known importance of the 1,8-naphthyridine scaffold make it a compound of high

interest for researchers in drug discovery and organic synthesis. Further research into its

synthesis, reactivity, and biological properties is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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